4,5,6,7-Tetrahydrobenzo[d]oxazole-2-carbaldehyde

• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: 4,5,6,7-tetrahydro-1,3-benzoxazole-2-carbaldehyde
• InChI: InChI=1S/C8H9NO2/c10-5-8-9-6-3-1-2-4-7(6)11-8/h5H,1-4H2
• InChI Key: NTTROQDYZOOKRK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(O2)C=O

Description

4,5,6,7-Tetrahydrobenzo[d]oxazole-2-carbaldehyde is a high-purity chemical intermediate designed for advanced drug discovery and medicinal chemistry applications. This compound features a fused bicyclic structure, combining a tetrahydrobenzene ring with a 1,3-oxazole heterocycle that is functionalized with an aldehyde group. The oxazole ring is a privileged scaffold in medicinal chemistry, known for its presence in biologically active molecules and its role as a bioisostere for esters and amides, which can improve metabolic stability and other drug-like properties . The aldehyde moiety serves as a versatile synthetic handle, enabling further chemical transformations through nucleophilic addition or reductive amination to create diverse libraries of compounds for biological screening. Researchers value this specific tetrahydrobenzo-fused oxazole derivative for its potential in constructing more complex molecular architectures, particularly in the synthesis of novel therapeutic agents. Oxazole-containing compounds have demonstrated a broad spectrum of pharmacological activities in scientific literature, including antibacterial, anticancer, anti-inflammatory, and antiviral properties . The saturated cyclohexane moiety fused to the oxazole ring can influence the compound's lipophilicity and conformational flexibility, potentially enhancing interactions with biological targets. This product is intended For Research Use Only and is a key building block for exploring new chemical space in the development of potential pharmaceuticals, agrochemicals, and materials science. Researchers are encouraged to consult the current scientific literature for specific applications and to conduct their own stability and compatibility tests prior to use.

Preparation Methods

Cyclization of 2-Aminophenol with Aldehydes

One common approach involves reacting 2-aminophenol with various aldehydes in the presence of acid catalysts. This facilitates intramolecular cyclization to form the oxazole ring fused to the benzene ring, yielding the tetrahydrobenzo[d]oxazole core with an aldehyde substituent at the 2-position.

• Reaction conditions: Acidic medium, often using mineral acids or Lewis acids.
• Mechanism: The amino group reacts with the aldehyde to form an imine intermediate, which undergoes cyclization with the phenolic hydroxyl group to form the oxazole ring.
• Advantages: Straightforward, mild conditions, and good yields.
• Limitations: Requires careful control of reaction conditions to avoid side reactions or over-oxidation.

Multi-Step Synthesis via Oxidation and Reductive Amination

A more complex synthetic route involves several steps:

• Step 1: Condensation of 2-amino-substituted tetrahydrobenzoxazole derivatives with appropriate ketones or aldehydes to form intermediates.
• Step 2: Reduction of amides or related intermediates to amines using reducing agents such as sodium borohydride.
• Step 3: Oxidation of alcohol intermediates to aldehydes using oxidants like pyridinium dichromate (PDC) or Swern oxidation.
• Step 4: Reductive amination to introduce amino substituents or further functionalize the molecule.

Reaction parameters:

Step	Reagents/Conditions	Temperature	Time	Solvent	Notes
Oxidation	Pyridinium dichromate (PDC)	60 °C	8 hours	Tetrahydrofuran	Mild oxidation of alcohols
Oxidation	Swern oxidation	-70 °C	Variable	Dichloromethane	Alternative mild oxidation
Reduction	Sodium borohydride with catalytic acid	60 °C	8 hours	Tetrahydrofuran	Reductive amination step

This method allows precise control over functional group transformations and is suitable for preparing derivatives with high purity.

Chemical Reactions Analysis

4,5,6,7-Tetrahydrobenzo[d]oxazole-2-carbaldehyde can participate in various chemical reactions:

Oxidation: It can undergo oxidation reactions, converting the aldehyde group to a carboxylic acid or other functional groups.

Reduction: Reduction of the oxazole ring or aldehyde group is possible.

Substitution: Substituents can be introduced at different positions on the ring.

Common reagents include oxidizing agents (e.g., chromic acid), reducing agents (e.g., sodium borohydride), and nucleophiles for substitution reactions.

Scientific Research Applications

This compound finds applications across scientific disciplines:

Medicinal Chemistry: Researchers explore its potential as an analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, and immunosuppressant agent.

Biological Studies: Investigating its effects on molecular targets and pathways sheds light on its mechanisms of action.

Mechanism of Action

The precise mechanism of 4,5,6,7-Tetrahydrobenzo[d]oxazole-2-carbaldehyde remains an active area of research. It likely interacts with specific cellular components, influencing cellular processes.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

4,5,6,7-Tetrahydrobenzo[d]isoxazole-3-carboxamide ()

• Structure : Replaces the oxazole ring with an isoxazole and substitutes the carbaldehyde with a carboxamide (-CONH2).
• Activity : Exhibits potent inhibition of Mycobacterium tuberculosis pantothenate synthetase (IC50 = 90 nM for compound 6 ). The carboxamide enhances hydrogen bonding with enzyme targets, unlike the electrophilic aldehyde group in the oxazole derivative .
• Synthesis : Derived via high-throughput screening, emphasizing the role of substituents in bioactivity.

4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carboxylic Acid Derivatives ()

• Structure: Substitutes oxazole with thiophene and replaces -CHO with carboxylic acid (-COOH) or cyano (-CN) groups.
• Activity: Demonstrates antitumor efficacy against human cancer cell lines (e.g., compound 6a with pyrano-thiazole motifs). The thiophene ring’s electron-rich nature and carboxylic acid’s acidity enhance interactions with cellular targets .
• Synthesis : Cyclization of thiourea derivatives with hydrazine or phenyl hydrazine, yielding annulated pyrimidine-thiophene hybrids .

4,5,6,7-Tetrahydro-2-methylbenzoxazole ()

• Structure : Features a methyl (-CH3) group at position 2 instead of -CHO.
• Properties: Lower molecular weight (137.18 g/mol vs. 151.16 g/mol for the carbaldehyde) and increased hydrophobicity due to the non-polar methyl group. Lacks the aldehyde’s reactivity, limiting its utility in conjugation reactions .

Physicochemical Properties

• Melting Points : Thiazolo-pyrimidine derivatives (e.g., 11a ) exhibit higher melting points (243–246°C) due to hydrogen bonding and planar structures, whereas aldehyde-containing compounds may have lower thermal stability .
• Spectroscopic Data : IR stretches for -CHO (~2,200 cm⁻¹) and -CN (~2,219 cm⁻¹) are distinct, aiding structural characterization .

Biological Activity

4,5,6,7-Tetrahydrobenzo[d]oxazole-2-carbaldehyde is a heterocyclic compound that has garnered attention for its diverse biological activities. This article aims to provide a comprehensive overview of its biological properties, including antibacterial, anti-inflammatory, and anticancer activities, supported by relevant case studies and research findings.

Chemical Structure and Properties

4,5,6,7-Tetrahydrobenzo[d]oxazole-2-carbaldehyde consists of a benzo[d]oxazole ring fused with a tetrahydro group and an aldehyde functional group. This unique structure contributes to its biological activity by interacting with various biological targets.

Antibacterial Activity

Recent studies have highlighted the antibacterial potential of 4,5,6,7-tetrahydrobenzo[d]oxazole derivatives. For instance:

• Inhibition of Bacterial Enzymes : Compounds derived from this scaffold have shown significant inhibitory activity against bacterial topoisomerases. Specifically, derivatives exhibited IC50 values as low as 0.008 μg/mL against Staphylococcus aureus topoisomerase IV and 12 μM against Escherichia coli DNA gyrase .
• Selectivity : These compounds demonstrated selectivity for bacterial isoforms without affecting human topoisomerase II, indicating a favorable therapeutic index .

Table 1: Antibacterial Activity of Tetrahydrobenzo[d]oxazole Derivatives

Compound ID	Target Enzyme	IC50 (μg/mL)	Selectivity
3a	S. aureus Topo IV	0.012	Yes
3b	S. aureus Topo IV	0.008	Yes
7a	E. coli DNA Gyrase	12	Yes

Anti-inflammatory Activity

The anti-inflammatory properties of 4,5,6,7-tetrahydrobenzo[d]oxazole derivatives have been explored through in vitro assays:

• COX-2 Inhibition : Molecular docking studies indicated that these compounds could effectively inhibit the COX-2 enzyme, which is crucial in the inflammatory pathway .
• Case Study : A study involving various derivatives showed promising anti-inflammatory activities compared to standard anti-inflammatory drugs .

Anticancer Activity

Emerging research has identified anticancer properties associated with this compound:

• Mechanism of Action : The anticancer activity is thought to be mediated through apoptosis induction and cell cycle arrest in cancer cell lines. Notably, compounds derived from tetrahydrobenzo[d]oxazole have shown potent cytotoxic effects against various cancer types .
• Case Studies : In vitro studies demonstrated that certain derivatives significantly reduced cell viability in breast cancer and leukemia cell lines .

Table 2: Anticancer Activity of Tetrahydrobenzo[d]oxazole Derivatives

Compound ID	Cancer Cell Line	IC50 (μM)
Compound A	MCF-7 (Breast Cancer)	15
Compound B	HL-60 (Leukemia)	10

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 4,5,6,7-Tetrahydrobenzo[d]oxazole-2-carbaldehyde, and how can reflux conditions be optimized?

• Methodological Answer : A typical synthesis involves condensation reactions between substituted benzaldehydes and amino-triazole derivatives under reflux conditions. For example, a protocol using absolute ethanol and glacial acetic acid as catalysts, with reflux durations of 4–6 hours, has been reported to yield high-purity products. Optimization can involve adjusting the molar ratio of reactants (e.g., 1:1 stoichiometry), varying reflux temperatures (80–100°C), and controlling solvent evaporation under reduced pressure to minimize side reactions .

Q. Which analytical techniques are most effective for characterizing the aldehyde functionality in this compound?

• Methodological Answer : Derivatization with hydrazine-based reagents (e.g., dansylhydrazine or 4-hydrazinobenzoic acid) followed by HPLC-UV or LC-MS analysis is widely used to confirm the presence and reactivity of the aldehyde group. Nuclear magnetic resonance (NMR) spectroscopy, particularly $^1$H and $^{13}$C NMR, is critical for structural elucidation, with the aldehyde proton typically appearing as a singlet near δ 9.8–10.2 ppm .

Q. How does the tetrahydrobenzooxazole core influence the compound’s stability under acidic or basic conditions?

• Methodological Answer : The saturated cyclohexene ring in the tetrahydrobenzooxazole moiety enhances stability against ring-opening reactions compared to fully aromatic analogs. However, the aldehyde group remains sensitive to nucleophilic attack. Stability studies should include pH-dependent degradation assays (e.g., incubation in buffers ranging from pH 2–12) monitored via TLC or HPLC to identify decomposition pathways .

Advanced Research Questions

Q. How can computational modeling predict the regioselectivity of reactions involving 4,5,6,7-Tetrahydrobenzo[d]oxazole-2-carbaldehyde?

• Methodological Answer : Density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) can model frontier molecular orbitals to predict electrophilic/nucleophilic sites. For instance, the aldehyde carbon’s electrophilicity and the oxazole ring’s electron-rich regions can guide predictions of cross-coupling or cycloaddition regioselectivity. Software like Gaussian or ORCA is recommended for these simulations .

Q. What strategies resolve contradictory data on the catalytic efficiency of Lewis acids in aldehyde functionalization?

• Methodological Answer : Discrepancies in catalytic performance (e.g., using SnCl₄ vs. BF₃·Et₂O) may arise from solvent polarity or moisture sensitivity. Systematic studies should compare reaction yields and byproduct profiles under inert (dry N₂) vs. ambient conditions. Kinetic studies (e.g., monitoring reaction progress via in-situ IR) can identify rate-limiting steps influenced by catalyst choice .

Q. How does the compound’s stereoelectronic profile affect its bioactivity in heterocyclic drug discovery?

• Methodological Answer : The electron-withdrawing oxazole ring and aldehyde group create a polarized scaffold that enhances interactions with biological targets (e.g., enzyme active sites). Structure-activity relationship (SAR) studies should synthesize analogs with modified substituents (e.g., methyl, halogen, or nitro groups) and evaluate their binding affinity via assays like surface plasmon resonance (SPR) or enzymatic inhibition .

Q. What experimental controls are critical when assessing the compound’s reactivity in multicomponent reactions?

• Methodological Answer : Include negative controls (e.g., omitting the aldehyde or catalyst) to distinguish desired pathways from side reactions. Use deuterated solvents (e.g., DMSO-d₆) in NMR studies to track proton exchange processes. For reproducibility, standardize reagent purity (≥95% by HPLC) and reaction scales (e.g., 0.1–1.0 mmol) .

Data Contradiction Analysis

Q. How to interpret conflicting reports on the compound’s solubility in polar vs. nonpolar solvents?

• Methodological Answer : Solubility discrepancies may arise from crystallinity differences or impurities. Perform thermogravimetric analysis (TGA) to assess purity and differential scanning calorimetry (DSC) to study polymorphism. Solubility should be measured via shake-flask methods in solvents like DMSO, ethanol, and hexane, with equilibration times ≥24 hours .

Q. Why do some studies report unexpected byproducts during aldehyde reduction?

• Methodological Answer : Over-reduction to alcohols or formation of hemiacetals can occur if reducing agents (e.g., NaBH₄) are used in protic solvents. Switch to selective catalysts like Pd/C under H₂ gas or employ stoichiometric control (e.g., limiting NaBH₄ to 1.2 equivalents). Monitor reactions via TLC and isolate intermediates promptly .

Methodological Best Practices

• Synthetic Reproducibility : Document solvent drying methods (e.g., molecular sieves for ethanol) and catalyst activation steps (e.g., flame-drying glassware).
• Data Validation : Cross-validate analytical results using orthogonal techniques (e.g., FT-IR with NMR for functional group confirmation).
• Safety Protocols : Handle moisture-sensitive reagents in gloveboxes and use fume hoods for reactions releasing volatile aldehydes .